Cas no 16313-37-4 (3-Pentenoic acid, 3-methyl-)

3-Pentenoic acid, 3-methyl- structure
3-Pentenoic acid, 3-methyl- structure
Product Name:3-Pentenoic acid, 3-methyl-
CAS No:16313-37-4
MF:C6H10O2
MW:114.142402172089
CID:1344256
Update Time:2024-08-17

3-Pentenoic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid, 3-methyl-
    • 3-Methyl-pent-3-en-carbonsaeure
    • Inchi: 1S/C6H10O2/c1-3-5(2)4-6(7)8/h3H,4H2,1-2H3,(H,7,8)/b5-3-
    • InChI Key: OGVROELYPSGUQB-HYXAFXHYSA-N
    • SMILES: C/C=C(\CC(=O)O)/C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Density: 0.97845 g/cm3(Temp: 23.2 °C)
  • Melting Point: 35 °C
  • Boiling Point: 199 °C
  • pka: 4.40±0.10(Predicted)
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